Cas no 1855005-37-6 (Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate)

• Product Name: Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate
• CAS No: 1855005-37-6
• MF: C₁₀H₈BrClO₄
• MW: 307.525121688843
• MDL: MFCD31744480
• CID: 5075084
• Update Time: 2026-03-01

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-bromo-5-chlorophthalate
• Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate

• MDL： MFCD31744480
• Inchi： 1S/C10H8BrClO4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
• InChI Key： AXWMWQPODVTRLV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate: A Comprehensive Overview

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate, also known by its CAS number 1855005-37-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine and chlorine atoms at the 4 and 5 positions, respectively, along with two ester groups at the 1 and 2 positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate typically involves multi-step reactions, often starting from the corresponding carboxylic acids or their derivatives. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the ongoing efforts to optimize production processes for this compound.

In terms of applications, Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate has found extensive use in the field of materials science. Its ability to form cross-linked polymers through esterification reactions has made it a key component in the development of high-performance materials. For example, studies have demonstrated its potential as a precursor for synthesizing advanced polyesters with enhanced thermal stability and mechanical properties. These materials are particularly promising for applications in aerospace and automotive industries where durability and resistance to harsh conditions are critical.

Beyond materials science, this compound has also garnered attention in the pharmaceutical industry. The bromine and chlorine substituents on the benzene ring contribute to its bioactivity, making it a valuable intermediate in drug discovery processes. Recent research has focused on its role as a building block for constructing complex molecular frameworks with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, underscoring its importance in medicinal chemistry.

The environmental impact of Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound has become essential. Studies have shown that under certain conditions, such as UV light exposure or microbial action, the compound can undergo biodegradation. However, further research is needed to fully assess its long-term environmental implications and develop strategies for safe disposal.

In conclusion, Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate (CAS No: 1855005-37-6) stands out as a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure lends itself to innovative uses in materials science, pharmaceuticals, and beyond. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an even more significant role in advancing technological and scientific frontiers.